Cas no 1131594-93-8 (Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate)

• Product Name: Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate
• CAS No: 1131594-93-8
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• MDL: MFCD08275934
• CID: 1030254
• PubChem ID: 45072518
• Update Time: 2025-10-18

Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate
• benzyl N-(1-pyrrolidin-3-ylazetidin-3-yl)carbamate
• SB51914
• Benzyl(1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate
• (1-PYRROLIDIN-3-YL-AZETIDIN-3-YL)-CARBAMIC ACID BENZYL ESTER
• Benzyl [1-(pyrrolidin-3-yl)azetidin-3-yl]carbamate
• 1131594-93-8
• DTXSID30662594
• DB-361839
• AKOS015923381
• BENZYL N-[1-(PYRROLIDIN-3-YL)AZETIDIN-3-YL]CARBAMATE

• MDL： MFCD08275934
• Inchi： 1S/C15H21N3O2/c19-15(20-11-12-4-2-1-3-5-12)17-13-9-18(10-13)14-6-7-16-8-14/h1-5,13-14,16H,6-11H2,(H,17,19)
• InChI Key： QMNGNCBYHVEHES-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CN(C1)C1CNCC1)=O

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.6Ų

Additional information on Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate

Comprehensive Overview of Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate (CAS No. 1131594-93-8)

Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate (CAS No. 1131594-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining pyrrolidine and azetidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and enzyme inhibition.

The molecular formula of Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate reflects its complex yet versatile nature, making it a valuable candidate for medicinal chemistry. Its carbamate functional group is a key feature, often associated with enhanced stability and bioavailability in drug molecules. Recent studies have explored its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in numerous physiological processes.

In the context of current trends, Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate aligns with the growing demand for small-molecule modulators in precision medicine. The compound's ability to interact with specific biological targets has sparked interest in its use for neurodegenerative diseases, such as Alzheimer's and Parkinson's, which remain a major focus of global research. Additionally, its azetidine ring structure is often highlighted in discussions about bioisosteres, a trending concept in drug design aimed at improving pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 1131594-93-8 represents a challenge and opportunity for organic synthesis enthusiasts. The compound's stereochemistry and functional groups require advanced techniques, such as asymmetric catalysis or microwave-assisted synthesis, both of which are frequently searched topics in academic and industrial circles. Its synthesis often involves protective group strategies, particularly for the benzyl carbamate moiety, which is a common theme in peer-reviewed literature.

The commercial and research applications of Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate are further amplified by its compatibility with high-throughput screening (HTS) platforms. This aligns with the pharmaceutical industry's shift toward automated drug discovery, a topic frequently queried in scientific databases. Moreover, the compound's logP and solubility profiles make it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a critical aspect of modern drug development.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 1131594-93-8. While the compound is not classified as hazardous, its handling and disposal are often discussed in the context of green chemistry principles. Researchers are increasingly exploring sustainable synthesis methods for such compounds, reflecting broader societal concerns about eco-friendly pharmaceuticals.

In summary, Benzyl (1-(pyrrolidin-3-yl)azetidin-3-yl)carbamate (CAS No. 1131594-93-8) stands at the intersection of cutting-edge science and practical applications. Its relevance to CNS drug development, GPCR targeting, and sustainable chemistry ensures its continued prominence in scientific literature and industry discussions. As research progresses, this compound is likely to remain a focal point for innovations in therapeutic agent design and chemical synthesis.